2-(benzo[d]thiazol-2-ylthio)-N-(2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)acetamide
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Description
2-(benzo[d]thiazol-2-ylthio)-N-(2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S2 and its molecular weight is 440.51. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antitumor Applications
Several studies have explored the structure-activity relationships of compounds with similar chemical structures for potential anticancer and antitumor applications. These compounds are investigated for their ability to inhibit specific targets like phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) pathways, which are crucial for cancer cell proliferation and survival. For example, benzothiazole derivatives have been synthesized and evaluated for their potential antitumor activity in vitro against various human tumor cell lines, indicating the significance of the benzothiazole scaffold in designing anticancer agents (Stec et al., 2011) (Yurttaş et al., 2015).
Antimicrobial Activity
Compounds incorporating the benzothiazole moiety have also been explored for their antimicrobial properties. The synthesis of various heterocycles, including benzothiazole derivatives, has shown promising insecticidal and antimicrobial effects against a range of pathogens. This highlights the potential of such compounds in addressing challenges related to bacterial and fungal infections (Fadda et al., 2017) (Fahim & Ismael, 2019).
Synthesis and Chemical Properties
The synthesis and exploration of chemical properties of benzothiazole and its derivatives provide insights into the versatility of these compounds in chemical reactions. This includes their roles as building blocks for the formation of complex heterocyclic structures with potential biological activities. Such studies contribute to the understanding of the compound's reactivity and pave the way for novel synthetic approaches to biologically active molecules (Janardhan et al., 2014).
Properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O2S2/c22-15-7-5-14(6-8-15)17-11-20(28)26(13-24-17)10-9-23-19(27)12-29-21-25-16-3-1-2-4-18(16)30-21/h1-8,11,13H,9-10,12H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLDWANCPFZWHLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)SCC(=O)NCCN3C=NC(=CC3=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.